Cas no 2172041-47-1 (2-5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172041-47-1
• MF: C₁₄H₂₆N₄O
• MW: 266.382442951202
• CID: 5566020
• PubChem ID: 165595229
• Update Time: 2025-07-14

2-5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172041-47-1
• EN300-1598347
• 2-5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C14H26N4O/c1-2-19-11-5-10-18-14(12-6-3-4-7-12)13(8-9-15)16-17-18/h12H,2-11,15H2,1H3
• InChI Key： CYXREDGWDABLHQ-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(CCN)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 266.21066147g/mol
• Monoisotopic Mass: 266.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-cyclopentyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-Triazol-4-Ylethan-1-Amine (CAS No. 2172041-47-1)

2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172041-47-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The cyclopentyl and ethoxypropyl substituents in the structure of this compound contribute to its enhanced solubility and bioavailability, making it a promising candidate for various pharmaceutical applications. Recent studies have shown that 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits potent activity against a range of microbial pathogens, suggesting its potential as a new class of antimicrobial agents.

In addition to its antimicrobial properties, 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is widely used in click chemistry due to its high efficiency and selectivity. The cyclopentyl and ethoxypropyl groups are introduced through subsequent functional group manipulations to achieve the final product.

Recent advancements in computational chemistry have also contributed to the understanding of the structure–activity relationship (SAR) of 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Molecular docking studies have revealed that this compound binds effectively to several key protein targets involved in microbial infection and inflammation. These findings provide valuable insights into the mechanism of action and potential therapeutic applications of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-yethanamine in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide further evidence on the therapeutic potential of this compound.

In conclusion, 2-5-Cyclopentyl-1-(3-Ethoxypropyl)-1H-1,2,3-triazol-4-yethanamine (CAS No. 2172041-47-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.